4-[(4-chlorophenyl)methylsulfanyl]-11,13-dimethyl-N-propan-2-yl-8-thia-3,5,10-triazatricyclo[7.4.0.02,7]trideca-1(9),2(7),3,5,10,12-hexaen-6-amine

Specification

• CAS No.: 478065-75-7
• Molecular Formula: C21H21ClN4S2
• Molecular Weight: 429
• IUPAC Name: 4-[(4-chlorophenyl)methylsulfanyl]-11,13-dimethyl-N-propan-2-yl-8-thia-3,5,10-triazatricyclo[7.4.0.02,7]trideca-1(9),2(7),3,5,10,12-hexaen-6-amine
• Standard InChI: InChI=1S/C21H21ClN4S2/c1-11(2)23-19-18-17(16-12(3)9-13(4)24-20(16)28-18)25-21(26-19)27-10-14-5-7-15(22)8-6-14/h5-9,11H,10H2,1-4H3,(H,23,25,26)
• Standard InChI Key: WWLOTVVGJGKUGN-UHFFFAOYSA-N
• SMILES: CC1=CC(=NC2=C1C3=C(S2)C(=NC(=N3)SCC4=CC=C(C=C4)Cl)NC(C)C)C

Introduction

The compound 4-[(4-chlorophenyl)methylsulfanyl]-11,13-dimethyl-N-propan-2-yl-8-thia-3,5,10-triazatricyclo[7.4.0.02,7]trideca-1(9),2(7),3,5,10,12-hexaen-6-amine is a complex organic molecule that exhibits structural features characteristic of heterocyclic and sulfur-containing compounds. This compound has garnered attention due to its potential applications in medicinal chemistry and pharmacology.

Synthesis Pathways

The synthesis of this compound involves multi-step reactions typical of heterocyclic chemistry:

• Formation of the Tricyclic Core:

  • Cyclization reactions involving triazole derivatives are used to construct the central heterocyclic framework.

  • Sulfur incorporation is achieved via thiol or sulfide intermediates.

• Chlorophenyl Substitution:

  • The methylsulfanyl group is introduced through nucleophilic substitution reactions with chlorophenyl derivatives.

• Amine Functionalization:

  • The isopropyl group is added via reductive amination or alkylation techniques.

These steps are performed under controlled conditions to ensure selectivity and yield optimization.

Biological Activities

Compounds with similar structural motifs have demonstrated various biological activities:

• Antimicrobial Activity: Sulfur-containing heterocycles are known for their efficacy against bacterial and fungal pathogens.

• Anti-inflammatory Potential: The presence of triazole rings can inhibit enzymes like cyclooxygenase or lipoxygenase.

• Anticancer Properties: Aromatic and heterocyclic systems often show cytotoxic activity against cancer cell lines.

While specific data on this compound's bioactivity is limited, its structure suggests potential in these areas.

Analytical Characterization

The identification and purity assessment of this compound would typically involve:

• Spectroscopic Techniques:

  • NMR (Nuclear Magnetic Resonance): To confirm the arrangement of protons and carbons.

  • IR (Infrared Spectroscopy): To identify functional groups like amines and sulfides.

• Mass Spectrometry (MS):

  • To determine the molecular weight and fragmentation pattern.

• Chromatographic Methods:

  • High-performance liquid chromatography (HPLC) for purity analysis.

Applications and Future Directions

This compound's unique structure makes it a candidate for:

• Drug Development:

  • Potential use as an antimicrobial or anticancer agent.

• Chemical Probes:

  • Useful in studying biological pathways involving sulfur or nitrogen metabolism.

• Material Science:

  • Its aromatic and sulfur-containing features may find applications in advanced materials.

Future research should focus on synthesizing analogs to explore structure-activity relationships (SAR) and optimize pharmacological properties.

Challenges and Limitations

Despite its potential, challenges include:

• Synthetic Complexity:

  • Multi-step synthesis may limit scalability.

• Limited Data:

  • Lack of comprehensive studies on its pharmacokinetics and toxicity.

• Stability Issues:

  • Sulfur-containing compounds can be prone to oxidation.